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Compound of Interest

Compound Name: 1-lodo-2-nitrobenzene

Cat. No.: B031338

Essential Safety and Handling Guide for 1-lodo-
2-nitrobenzene

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate, essential safety and logistical
information for the handling of 1-lodo-2-nitrobenzene, including personal protective equipment
(PPE) recommendations, operational plans, and disposal procedures.

Hazard Identification and Personal Protective
Equipment

1-lodo-2-nitrobenzene is a hazardous substance that can be harmful if inhaled, swallowed, or
in contact with skin. It is known to cause skin and serious eye irritation, and may also cause
respiratory irritation.[1][2][3] Appropriate personal protective equipment is therefore essential to
ensure the safety of laboratory personnel.

Recommended Personal Protective Equipment (PPE):
o Eye/Face Protection: Tightly fitting safety goggles or a face shield should be worn.[1][4]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are
necessary to prevent skin contact.[1][4] Impervious clothing that is also fire/flame resistant is
recommended.[1]
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o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator,
such as a dust mask (type N95 in the US), should be used if exposure limits are exceeded or
if irritation is experienced.[3][5] Work should be conducted in a well-ventilated area,
preferably in a chemical fume hood.[2][6]

Quantitative Data Summary

Property Value Source
Molecular Formula C6H4INO2 [2]
Molecular Weight 249.01 g/mol [2]
Appearance Solid [1][2]
Melting Point 47-52 °C [1]
Boiling Point 288-289 °C [2]
Flash Point >110 °C (>230 °F) [3]

Operational and Disposal Plans

Handling and Storage:

Handle in a well-ventilated area, avoiding the formation of dust and aerosols.[2]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke when using this product.[1][3]

Store in a cool, dry, and dark location in a tightly sealed container.[4][6]

Keep away from incompatible materials such as oxidizing agents.[4]
Accidental Release Measures:
 In case of a spill, evacuate personnel to a safe area.[2]

» Use personal protective equipment during cleanup.[2]
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Avoid generating dust.[2]

For minor spills, use dry clean-up procedures such as sweeping or vacuuming with a HEPA-
filtered vacuum cleaner.[7]

For major spills, contain the spill with sand, earth, or vermiculite and collect the material in
labeled containers for disposal.[7]

Prevent the substance from entering drains.[2]

Disposal:

Dispose of contents and containers in accordance with local, state, and federal regulations.

[1]

It is recommended to contact a licensed professional waste disposal service. The material
may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber.

First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, provide artificial respiration. Seek immediate medical attention.[1][2][8]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
[2][8] Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, get
medical advice.[1]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do.[1][2][8] If eye irritation persists, seek medical
attention.[4]

If Swallowed: Rinse mouth with water. Do not induce vomiting.[1] Never give anything by
mouth to an unconscious person.[2] Call a poison center or doctor immediately.[1][3]

Experimental Workflow Diagram
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Safe Handling Workflow for 1-lodo-2-nitrobenzene
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Caption: Workflow for the safe handling of 1-lodo-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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